penta-3,4-dien-1-yl methanesulfonate
Overview
Description
Penta-3,4-dien-1-yl methanesulfonate is an organic compound . It is used in the synthesis of various organic compounds .
Synthesis Analysis
The synthesis of penta-3,4-dien-1-yl methanesulfonate involves a Johnson-Claisen rearrangement . The process involves the use of 2-butyn-1,4-diol and imidazole, followed by the addition of tert-butyldiphenylsilyl chloride . The reaction mixture is then stirred, and diethyl ether is added . The mixture is then washed, dried, and filtered to yield the product .Relevant Papers The relevant papers for penta-3,4-dien-1-yl methanesulfonate include those discussing its synthesis , as well as those discussing the synthesis and bioactivity evaluation of related compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for penta-3,4-dien-1-yl methanesulfonate involves the reaction of methanesulfonyl chloride with 3,4-pentadiene in the presence of a base.", "Starting Materials": [ "Methanesulfonyl chloride", "3,4-pentadiene", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 3,4-pentadiene to a flask containing a base (e.g. triethylamine) and stir.", "Slowly add methanesulfonyl chloride dropwise to the flask while stirring.", "Continue stirring the reaction mixture for several hours at room temperature.", "Extract the product with a suitable solvent (e.g. diethyl ether).", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Filter the solution and evaporate the solvent to obtain the crude product.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
82444-37-9 |
Product Name |
penta-3,4-dien-1-yl methanesulfonate |
Molecular Formula |
C6H10O3S |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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